![molecular formula C24H18BrNO6S B295663 2-bromo-6-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate](/img/structure/B295663.png)
2-bromo-6-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-bromo-6-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the oxazole family and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 2-bromo-6-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate is not fully understood. However, it has been proposed that the compound induces apoptosis in cancer cells by activating the caspase cascade and inhibiting the Akt/mTOR signaling pathway. It has also been suggested that the compound inhibits bacterial growth by disrupting the cell membrane and inhibiting DNA replication.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that the compound induces cell cycle arrest and apoptosis in cancer cells. It has also been reported to inhibit bacterial growth by disrupting the cell membrane and inhibiting DNA replication. In vivo studies have shown that the compound exhibits significant antitumor activity in xenograft models.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-bromo-6-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate in lab experiments is its potential as a new drug candidate. The compound has been shown to exhibit significant anticancer and antimicrobial activity, making it a promising candidate for further development. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for research on 2-bromo-6-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate. One area of research is in the development of new drugs based on this compound. Further studies are needed to optimize the synthesis method and to evaluate the pharmacokinetics and toxicity of the compound. Another area of research is in the development of new antimicrobial agents based on this compound. Further studies are needed to evaluate the antibacterial and antifungal activity of the compound and to optimize its formulation for clinical use. Additionally, further studies are needed to elucidate the mechanism of action of the compound and to identify new targets for drug development.
Synthesis Methods
The synthesis of 2-bromo-6-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate has been reported in the literature using different methods. One of the most commonly used methods involves the condensation of 2-bromo-6-methoxy-4-formylphenyl 4-methylbenzenesulfonate with 5-phenyl-2-oxazol-4(5H)-one in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a temperature of around 100°C for several hours. The product is obtained in good yields and is purified using column chromatography.
Scientific Research Applications
2-bromo-6-methoxy-4-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate has been extensively studied for its potential applications in various fields. One of the major areas of research is in the development of new drugs. This compound has been shown to exhibit significant anticancer activity against various cancer cell lines such as breast cancer, lung cancer, and colon cancer. It has also been reported to have antimicrobial activity against different bacterial strains such as Staphylococcus aureus and Escherichia coli.
Properties
Molecular Formula |
C24H18BrNO6S |
---|---|
Molecular Weight |
528.4 g/mol |
IUPAC Name |
[2-bromo-6-methoxy-4-[(Z)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]phenyl] 4-methylbenzenesulfonate |
InChI |
InChI=1S/C24H18BrNO6S/c1-15-8-10-18(11-9-15)33(28,29)32-22-19(25)12-16(14-21(22)30-2)13-20-24(27)31-23(26-20)17-6-4-3-5-7-17/h3-14H,1-2H3/b20-13- |
InChI Key |
QPRLNXFIMOZJCW-MOSHPQCFSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2Br)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4)OC |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2Br)C=C3C(=O)OC(=N3)C4=CC=CC=C4)OC |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2Br)C=C3C(=O)OC(=N3)C4=CC=CC=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.